Cas no 1467039-61-7 (1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1467039-61-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6134961
• PubChem ID: 96628950
• Update Time: 2025-05-25

1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid
• 1467039-61-7
• EN300-1772141

• Inchi： 1S/C10H12O3/c1-7-8(3-6-13-7)10(9(11)12)4-2-5-10/h3,6H,2,4-5H2,1H3,(H,11,12)
• InChI Key： HKZDOTYXKZZHLN-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1467039-61-7)

1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1467039-61-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique cyclobutane core and furan substituent, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure combines the rigidity of a cyclobutane ring with the aromatic properties of a 2-methylfuran group, making it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid is driven by its potential applications in pharmaceutical development. Recent studies highlight its role as a precursor in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders, anti-inflammatory agents, and metabolic modulators. Researchers are particularly intrigued by its ability to enhance molecular stability and bioavailability in drug formulations, addressing key challenges in modern therapeutics. The compound's carboxylic acid functionality further allows for diverse derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid aligns with the industry's shift toward eco-friendly processes. Its furan moiety is derived from renewable biomass sources, such as cellulose and hemicellulose, making it an attractive candidate for biobased chemical production. This aspect resonates with the increasing demand for sustainable intermediates in the chemical and pharmaceutical sectors, where reducing carbon footprints is a top priority.

From a structural-activity relationship (SAR) perspective, the compound's cyclobutane ring introduces steric constraints that can significantly influence the binding affinity and selectivity of derived molecules. This feature is particularly relevant in drug discovery, where subtle modifications to the core structure can lead to dramatic changes in pharmacological profiles. Computational chemists and medicinal researchers frequently employ molecular docking and quantitative structure-activity relationship (QSAR) models to predict the behavior of derivatives based on this scaffold.

The synthesis of 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid typically involves multistep organic reactions, including cycloadditions, cross-coupling, and oxidation steps. Recent advancements in catalytic methods have improved the efficiency and yield of these processes, reducing the reliance on hazardous reagents. Innovations such as flow chemistry and photocatalysis are also being explored to optimize the production of this compound, reflecting broader trends in process intensification and automated synthesis.

Analytical characterization of 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid relies on techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and infrared spectroscopy (IR). These methods confirm the compound's purity and structural integrity, which are critical for its use in high-value applications. The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented, providing researchers with essential data for experimental design.

In the realm of material science, 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid has shown promise as a monomer for polymeric materials with tailored mechanical and thermal properties. Its incorporation into copolymers and dendrimers can enhance material performance in applications ranging from biodegradable plastics to advanced coatings. The compound's ability to participate in click chemistry reactions further expands its utility in creating functionalized materials with precise architectures.

As the scientific community continues to explore the potential of 1-(2-methylfuran-3-yl)cyclobutane-1-carboxylic acid, its role in interdisciplinary research is expected to grow. Whether in drug development, sustainable chemistry, or advanced materials, this compound exemplifies the convergence of innovation and practicality. With ongoing research and technological advancements, it is poised to contribute significantly to solving some of the most pressing challenges in modern science and industry.